Cas no 769917-26-2 (1-Piperazineacetic acid, α-oxo-, ethyl ester)

• Product Name: 1-Piperazineacetic acid, α-oxo-, ethyl ester
• CAS No: 769917-26-2
• MF: C₈H₁₄N₂O₃
• MW: 186.21
• CID: 5112376
• Update Time: 2025-05-23

1-Piperazineacetic acid, α-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetic acid, α-oxo-, ethyl ester

• Inchi： 1S/C8H14N2O3/c1-2-13-8(12)7(11)10-5-3-9-4-6-10/h9H,2-6H2,1H3
• InChI Key： GRCMHZASUBOSKM-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)C(=O)OCC

Additional information on 1-Piperazineacetic acid, α-oxo-, ethyl ester

1-Piperazineacetic Acid, α-Oxo-, Ethyl Ester (CAS No 769917-26-2): A Comprehensive Overview

1-Piperazineacetic acid, α-oxo-, ethyl ester, commonly referred to by its CAS number 769917-26-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 1-piperazineacetic acid, α-oxo-, ethyl ester consists of a piperazine ring fused with an acetic acid moiety, where the alpha position is substituted with an oxo group, and the ethyl ester is attached to the carboxylic acid. This configuration imparts the compound with distinct chemical reactivity and biological activity. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-piperazineacetic acid, α-oxo-, ethyl ester through a variety of methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics, making it particularly suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 1-piperazineacetic acid, α-oxo-, ethyl ester has demonstrated potent inhibitory effects on several key enzymes associated with neurodegenerative diseases. For instance, studies published in *Nature Communications* have shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Additionally, research conducted at the University of California has revealed its potential as a modulator of GABA receptors, suggesting its utility in treating conditions such as epilepsy and anxiety disorders.

The pharmacokinetic profile of 1-piperazineacetic acid, α-oxo-, ethyl ester has also been extensively studied. Preclinical trials indicate that the compound exhibits favorable absorption and bioavailability when administered orally. Its ability to penetrate the blood-brain barrier makes it particularly promising for central nervous system-related therapies. Furthermore, recent toxicity studies published in *Toxicological Sciences* have demonstrated that the compound shows minimal adverse effects at therapeutic doses, further supporting its potential as a safe and effective drug candidate.

Beyond its therapeutic applications, 1-piperazineacetic acid, α-oxo-, ethyl ester has found utility in materials science due to its ability to form self-assembled monolayers on various substrates. This property has been exploited in the development of advanced sensors and nanodevices with applications in environmental monitoring and biomedical diagnostics.

In conclusion, 1-piperazineacetic acid, α-oxo-, ethyl ester (CAS No 769917-26-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.